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Compound of Interest

Compound Name: Balanophonin

Cat. No.: B1181401 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides detailed, step-by-step procedures for the safe

disposal of Balanophonin, a naturally occurring phenolic compound. Adherence to these

guidelines is essential due to the compound's potential hazards.

Balanophonin: Hazard Profile and Safety
Information
Balanophonin is classified as harmful if swallowed and very toxic to aquatic life with long-

lasting effects[1]. Therefore, it must be treated as hazardous waste. All personnel handling

Balanophonin should be equipped with appropriate personal protective equipment (PPE),

including safety goggles with side-shields, protective gloves, and impervious clothing[1]. Work

should be conducted in a well-ventilated area, preferably within a fume hood, to avoid

inhalation of dust or aerosols[1].
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Property[1][2][3] Value

Molecular Formula C₂₀H₂₀O₆

Molecular Weight 356.37 g/mol

CAS Number 215319-47-4

Appearance Powder

Storage (Powder) -20°C

Storage (in Solvent) -80°C

GHS Hazard Statements
H302: Harmful if swallowedH410: Very toxic to

aquatic life with long lasting effects

Step-by-Step Disposal Protocol for Balanophonin
Waste
The following protocol outlines the necessary steps for the safe disposal of Balanophonin and

its contaminated materials. This procedure is designed to comply with general laboratory

chemical waste guidelines and the specific hazards associated with Balanophonin[1][4][5][6]

[7].

Step 1: Waste Characterization and Segregation

Identify Waste Type: Determine if the waste is pure Balanophonin, a solution containing

Balanophonin, or materials contaminated with Balanophonin (e.g., pipette tips, gloves,

empty containers).

Segregate Waste: Do not mix Balanophonin waste with other chemical waste streams

unless they are compatible. Keep solid and liquid waste in separate, designated containers.

Step 2: Container Selection and Labeling

Choose a Suitable Container: Use a chemically compatible container with a secure, leak-

proof lid. Plastic containers are often preferred over glass to minimize the risk of

breakage[4]. The original container is often a good choice for the waste[6].
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Properly Label the Container: The container must be clearly labeled with the words

"Hazardous Waste"[4][5]. The label must also include:

The full chemical name: "Balanophonin" (avoid abbreviations or chemical formulas)[4].

The quantity or concentration of the waste.

The date of waste generation[4].

The location of origin (e.g., laboratory room number)[4].

The name and contact information of the principal investigator[4].

Appropriate hazard pictograms (e.g., harmful, environmental hazard)[4].

Step 3: Waste Accumulation and Storage

Designated Storage Area: Store the hazardous waste container in a designated satellite

accumulation area within the laboratory[7]. This area should be at or near the point of

generation[7].

Keep Containers Closed: Always keep the waste container securely closed, except when

adding waste[5][7].

Monitor Accumulation Limits: Be aware of the maximum volume of hazardous waste allowed

to be stored in a satellite accumulation area (typically 55 gallons)[7]. For acutely toxic

chemicals, this limit is much lower (e.g., one quart)[7].

Step 4: Disposal of Empty Containers

Empty containers that held Balanophonin must be managed carefully due to the compound's

toxicity.

Triple Rinsing: An empty container that held an acutely hazardous waste must be triple-

rinsed with a solvent capable of removing the residue[6].

Collect Rinsate: The solvent rinsate must be collected and disposed of as hazardous

waste[5][6].
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Disposal of Rinsed Container: After triple rinsing, the container can typically be disposed of

in the regular trash after defacing the label[5][6].

Step 5: Arranging for Waste Pickup

Contact Environmental Health and Safety (EHS): Do not attempt to dispose of

Balanophonin waste in the regular trash or down the drain[4][8]. Contact your institution's

Environmental Health and Safety (EHS) office or equivalent department to arrange for the

collection and disposal of the hazardous waste[4][7].

Complete Necessary Paperwork: Fill out any required hazardous waste disposal forms as

instructed by your EHS office[4].

Experimental Workflow for Balanophonin Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Balanophonin waste.
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Caption: Workflow for the safe disposal of Balanophonin waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1181401?utm_src=pdf-body-img
https://www.benchchem.com/product/b1181401?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1181401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By following these procedures, laboratory personnel can ensure the safe and environmentally

responsible disposal of Balanophonin, thereby protecting themselves, their colleagues, and

the ecosystem. Always consult your institution's specific chemical hygiene plan and EHS

guidelines for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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